1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile

• IUPAC Name: 1-acetyl-3-hydroxy-5-imino-2H-pyrrole-4-carbonitrile
• InChI: InChI=1S/C7H7N3O2/c1-4(11)10-3-6(12)5(2-8)7(10)9/h9,12H,3H2,1H3
• InChI Key: XGMZVERPNMZANJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC(=C(C1=N)C#N)O
• Molecular Formula: C7H7N3O2
• DSSTOX Substance ID: DTXSID90665905
• Molecular Weight: 165.15 g/mol
• CAS RN: 590374-61-1

Description

1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile is a chemical compound with the molecular formula C7H7N3O2 and a molecular weight of 165.15 g/mol. It is also known by its CAS number: 590374-61-1.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H7N3O2/c1-4(11)10-3-6(12)5(2-8)7(10)9/h3,12H,9H2,1H3. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C.

Scientific Research Applications

• Pharmaceutical Intermediates : “1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile” can be used as a pharmaceutical intermediate. Pharmaceutical intermediates are chemical compounds that are the building blocks used in the production of active pharmaceutical ingredients.

• Antiviral Study : There’s a study that mentions compounds containing five-membered heteroaryl amines showed relatively higher antiviral activity against Newcastle disease virus. Although “1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile” is not directly mentioned, it’s possible that it could be used in similar studies given its structural similarity.

• Antimicrobial Potential : Another study mentions that certain derivatives showed good antimicrobial potential. Again, while “1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile” is not directly mentioned, it’s possible that it could be used in similar studies due to its structural similarity.

• Material Science : This compound could potentially be used in material science applications. Material science involves the discovery and design of new materials, with an emphasis on solids.

• Scale-up Manufacturing : This compound could be used in scale-up manufacturing. Scale-up manufacturing is the process of increasing the batch size or production capacity.

• Custom Synthesis : It could be used in custom synthesis. Custom synthesis involves the creation of specific and unique chemical compounds.

• Pre-Packaged Inventories : This compound could be part of pre-packaged inventories. Pre-packaged inventories are ready-to-use kits that contain all the necessary components for a particular application.

• Chemistry : It could be used in various chemistry applications. This could include research, development, or production processes.

• Inhibitors/Agonists : This compound could potentially be used in the development of inhibitors or agonists. Inhibitors and agonists are types of molecules that can modulate the activity of certain proteins or enzymes.

• Catalysts and Ligands : It could be used in the development of catalysts and ligands. Catalysts speed up chemical reactions, while ligands are molecules that bind to other (usually larger) molecules.

Safety And Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling. In case of contact with eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do.